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molecular formula C7H7Br2NO2S B2453254 Ethyl 2-bromo-4-(bromomethyl)thiazole-5-carboxylate CAS No. 949019-55-0

Ethyl 2-bromo-4-(bromomethyl)thiazole-5-carboxylate

Cat. No. B2453254
CAS RN: 949019-55-0
M. Wt: 329.01
InChI Key: FJYMCHJJYZQLFK-UHFFFAOYSA-N
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Patent
US07696223B2

Procedure details

A mixture of 2-Bromo-4-methyl-thiazole-5-carboxylic acid ethyl ester (5.67 g, 22.68 mmole), N-bromosuccinimide (4.44 g, 24.95 mmole) and benzoyl peroxide (275 mg, 1.13 mmole) in carbon tetrachloride (25 ml) was refluxed for 16 h before it was cooled to room temperature and partitioned between dichloromethane and water, the organic layer was washed with saturated aqueous sodium bicarbonate solution, brine, dried over anhydrous sodium sulfate and concentrated in vacuo to give the title compound as a white solid (4.46 g): MS: (+) m/z 337.80, 329.93, 331.93 (M+1, 79Br/81Br).
Name
2-Bromo-4-methyl-thiazole-5-carboxylic acid ethyl ester
Quantity
5.67 g
Type
reactant
Reaction Step One
Name
N-bromosuccinimide
Quantity
4.44 g
Type
reactant
Reaction Step One
Name
carbon tetrachloride
Quantity
25 mL
Type
solvent
Reaction Step One
Name
benzoyl peroxide
Quantity
275 mg
Type
catalyst
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
[CH2:1]([O:3][C:4]([C:6]1[S:10][C:9]([Br:11])=[N:8][C:7]=1[CH3:12])=[O:5])[CH3:2].[Br:13]N1C(=O)CCC1=O>C(Cl)(Cl)(Cl)Cl.C(OOC(=O)C1C=CC=CC=1)(=O)C1C=CC=CC=1>[CH2:1]([O:3][C:4]([C:6]1[S:10][C:9]([Br:11])=[N:8][C:7]=1[CH2:12][Br:13])=[O:5])[CH3:2]

Inputs

Step One
Name
2-Bromo-4-methyl-thiazole-5-carboxylic acid ethyl ester
Quantity
5.67 g
Type
reactant
Smiles
C(C)OC(=O)C1=C(N=C(S1)Br)C
Name
N-bromosuccinimide
Quantity
4.44 g
Type
reactant
Smiles
BrN1C(CCC1=O)=O
Name
carbon tetrachloride
Quantity
25 mL
Type
solvent
Smiles
C(Cl)(Cl)(Cl)Cl
Name
benzoyl peroxide
Quantity
275 mg
Type
catalyst
Smiles
C(C1=CC=CC=C1)(=O)OOC(C1=CC=CC=C1)=O

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
was refluxed for 16 h before it
Duration
16 h
CUSTOM
Type
CUSTOM
Details
partitioned between dichloromethane and water
WASH
Type
WASH
Details
the organic layer was washed with saturated aqueous sodium bicarbonate solution, brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous sodium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo

Outcomes

Product
Name
title compound
Type
product
Smiles
C(C)OC(=O)C1=C(N=C(S1)Br)CBr
Measurements
Type Value Analysis
AMOUNT: MASS 4.46 g
YIELD: CALCULATEDPERCENTYIELD 59.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.